Cistinexine

• CAS No.: 86042-50-4
• Molecular Formula: C50H60Br4N6O6S2
• Molecular Weight: 1224.8 g/mol
• IUPAC Name: benzyl N-[(2R)-1-[2,4-dibromo-6-[[cyclohexyl(methyl)amino]methyl]anilino]-3-[[(2R)-3-[2,4-dibromo-6-[[cyclohexyl(methyl)amino]methyl]anilino]-3-oxo-2-(phenylmethoxycarbonylamino)propyl]disulfanyl]-1-oxopropan-2-yl]carbamate
• InChI: InChI=1S/C50H60Br4N6O6S2/c1-59(39-19-11-5-12-20-39)27-35-23-37(51)25-41(53)45(35)57-47(61)43(55-49(63)65-29-33-15-7-3-8-16-33)31-67-68-32-44(56-50(64)66-30-34-17-9-4-10-18-34)48(62)58-46-36(24-38(52)26-42(46)54)28-60(2)40-21-13-6-14-22-40/h3-4,7-10,15-18,23-26,39-40,43-44H,5-6,11-14,19-22,27-32H2,1-2H3,(H,55,63)(H,56,64)(H,57,61)(H,58,62)/t43-,44-/m0/s1
• InChI Key: UVOSLKVETODLTR-CXNSMIOJSA-N
• Isomeric SMILES: CN(CC1=C(C(=CC(=C1)Br)Br)NC(=O)[C@H](CSSC[C@@H](C(=O)NC2=C(C=C(C=C2Br)Br)CN(C)C3CCCCC3)NC(=O)OCC4=CC=CC=C4)NC(=O)OCC5=CC=CC=C5)C6CCCCC6
• SMILES: CN(CC1=C(C(=CC(=C1)Br)Br)NC(=O)C(CSSCC(C(=O)NC2=C(C=C(C=C2Br)Br)CN(C)C3CCCCC3)NC(=O)OCC4=CC=CC=C4)NC(=O)OCC5=CC=CC=C5)C6CCCCC6
• Synonyms: cistinexine; N,N'-bis(benzyloxycarbonyl)cystine-bis(2,4-dibromo-6-(N-cyclohexyl-N-methyl)aminomethyl)anilide dihydrochloride; Rec 15-1884-2; Rec-15-1884-2

Description

Cistinexine is a small molecule drug initially developed by Recordati SpA. It has been explored for its potential therapeutic applications, particularly in the treatment of respiratory diseases such as cough . The molecular formula of this compound is C50H60Br4N6O6S2 .

Preparation Methods

The synthesis of Cistinexine involves several steps:

Reaction of cysteine with benzyl chloroformate: This reaction produces the di(benzyloxycarbonyl) derivative.

Treatment with phosphorus pentachloride or thionyl chloride: This step converts the derivative into bisacyl chloride.

Condensation with 4,6-dibromo-2-(cyclohexylmethylaminomethyl)aniline: The final step involves condensation in ethyl acetate to yield this compound.

Chemical Reactions Analysis

Cistinexine undergoes various chemical reactions, including:

Oxidation and Reduction: These reactions can modify the functional groups within the molecule.

Substitution Reactions: Common reagents include halogens and nucleophiles, leading to the formation of different derivatives.

Condensation Reactions: These reactions are crucial in the synthesis of this compound itself.

Scientific Research Applications

Chemistry: Used as a model compound in synthetic organic chemistry.

Biology: Explored for its interactions with biological macromolecules.

Medicine: Investigated for its potential to treat respiratory diseases and as a candidate in drug repurposing studies for antiviral applications.

Industry: Utilized in the development of new therapeutic agents.

Mechanism of Action

The exact mechanism of action of Cistinexine is not fully elucidated. it is believed to interact with specific molecular targets involved in respiratory pathways. The compound may modulate the activity of enzymes or receptors, leading to its therapeutic effects .

Comparison with Similar Compounds

Cistinexine can be compared with other similar compounds such as:

• Ornipressin
• Lypressin
• Examorelin
• Polymyxin B1 These compounds share structural similarities and have been explored for similar therapeutic applications. this compound’s unique molecular structure and specific interactions with biological targets distinguish it from these compounds .